molecular formula C8H16F3NO2 B8326509 (2,2-Diethoxyethyl)-(2,2,2-trifluoroethyl)amine

(2,2-Diethoxyethyl)-(2,2,2-trifluoroethyl)amine

Cat. No.: B8326509
M. Wt: 215.21 g/mol
InChI Key: SVEYVYBUATYXRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Diethoxyethyl)-(2,2,2-trifluoroethyl)amine is a useful research compound. Its molecular formula is C8H16F3NO2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H16F3NO2

Molecular Weight

215.21 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-2,2,2-trifluoroethanamine

InChI

InChI=1S/C8H16F3NO2/c1-3-13-7(14-4-2)5-12-6-8(9,10)11/h7,12H,3-6H2,1-2H3

InChI Key

SVEYVYBUATYXRL-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNCC(F)(F)F)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1 g (7.5 mmol) of 1-amino-2,2-diethoxyethane, 1.26 g (7.9 mmol) of trifluoroacetaldehyde ethyl hemiacetal and 1 pellet of NaOH in 15 ml of toluene was heated at 110° C. with a Dean-Stark trap for 3 hours. The mixture was heated at 125° C. for a further 3 hours. The reaction mixture was left to stand until it had cooled to room temperature and was concentrated in vacuo. The residue was diluted with 25 ml of methanol, and 1.13 g (30 mmol) of sodium borohydride were added. The reaction mixture was then heated to 70° C. and stirred overnight, concentrated in vacuo and partitioned between water and ethyl acetate. The organic phase was isolated, dried (MgSO4) and concentrated in vacuo. 740 mg of the desired amine were obtained as a clear oil.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.26 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.13 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two

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